1-(2-Ethylcyclopentyl)oct-1-EN-3-OL

• CAS No.: 60134-91-0
• Molecular Formula: C15H28O
• Molecular Weight: 224.38 g/mol
• IUPAC Name: 1-(2-ethylcyclopentyl)oct-1-en-3-ol
• InChI: InChI=1S/C15H28O/c1-3-5-6-10-15(16)12-11-14-9-7-8-13(14)4-2/h11-16H,3-10H2,1-2H3
• InChI Key: ZHHNAWZVDZEGLJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C=CC1CCCC1CC)O

Description

1-(2-Ethylcyclopentyl)oct-1-EN-3-OL is a substituted alkenol characterized by an octenol backbone (C8H16O) modified with a 2-ethylcyclopentyl group at the 1-position. Oct-1-en-3-ol, a simpler analog, is a volatile organic compound (VOC) with a molecular weight of 128.212 g/mol, known for its role as a flavorant and odorant in natural systems (e.g., fungal metabolites and algal blooms) . The addition of the 2-ethylcyclopentyl group in the target compound likely enhances steric bulk, altering its volatility, solubility, and biological interactions compared to unsubstituted alkenols.

Preparation Methods

The synthesis of 1-(2-Ethylcyclopentyl)oct-1-EN-3-OL can be achieved through several synthetic routes. One common method involves the alkylation of cyclopentanone with ethyl bromide to form 2-ethylcyclopentanone. This intermediate is then subjected to a Grignard reaction with oct-1-en-3-yl magnesium bromide to yield the desired product. The reaction conditions typically involve the use of anhydrous solvents and inert atmospheres to prevent unwanted side reactions .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

1-(2-Ethylcyclopentyl)oct-1-EN-3-OL undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield saturated alcohols.

Substitution: Nucleophilic substitution reactions can occur at the hydroxyl group, leading to the formation of ethers or esters.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-(2-Ethylcyclopentyl)oct-1-EN-3-OL has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, allowing researchers to create more complex molecules for various applications.

Biology: This compound has been studied for its potential role in biological systems, including its effects on cellular processes and signaling pathways.

Medicine: Research has explored its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of fragrances and flavorings due to its unique olfactory properties.

Mechanism of Action

The mechanism of action of 1-(2-Ethylcyclopentyl)oct-1-EN-3-OL involves its interaction with specific molecular targets and pathways. In biological systems, it can act as a signaling molecule, modulating various cellular processes. The compound’s structure allows it to interact with enzymes and receptors, influencing their activity and leading to downstream effects. The exact molecular targets and pathways involved depend on the specific context and application .

Comparison with Similar Compounds

Table 1: Key Properties of Selected Alkenols and Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Natural Sources/Applications
1-(2-Ethylcyclopentyl)oct-1-EN-3-OL	C15H26O*	~222.36*	Cyclopentyl, alkene, alcohol	Synthetic (hypothesized)
Oct-1-en-3-ol (1-Octen-3-ol)	C8H16O	128.212	Alkene, alcohol	Fungi, algae, flavor/odor industry
(E)-2-Octenal	C8H14O	126.196	Aldehyde, alkene	Plant volatiles, food aroma
3-Octanone	C8H16O	128.212	Ketone	Blue cheese, microbial metabolites

Chromatographic and Ionization Behavior

• Retention and Migration Times: Oct-1-en-3-ol and its analogs (e.g., (E)-2-octenal, 3-octanone) exhibit similar retention times in chromatographic analyses but distinct migration times due to differences in polarity and molecular content . The 2-ethylcyclopentyl group in the target compound is expected to increase hydrophobicity, prolonging retention time compared to simpler alkenols.
• Ionization Dynamics : Protonated molecules of oct-1-en-3-ol and related compounds form dimers in ionization regions, with dimer abundance correlated to compound concentration . The bulky cyclopentyl substituent in 1-(2-Ethylcyclopentyl)oct-1-EN-3-OL may hinder dimer formation, reducing ionization efficiency.